Cas no 2089671-93-0 ((5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one)

(5S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one is a chiral pyrrolidinone derivative characterized by its stereospecific (S)-configuration at the 5-position. This compound features a reactive aminomethyl group, making it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and bioactive molecules. Its rigid pyrrolidinone scaffold enhances structural stability, while the methyl substitution at the 1-position influences its electronic and steric properties. The compound’s high purity and defined stereochemistry ensure reproducibility in synthetic applications, such as asymmetric synthesis or peptidomimetic design. Its compatibility with a range of coupling reactions further underscores its utility in medicinal chemistry and drug development.

(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one structure

2089671-93-0 structure

Product Name:(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one

CAS No:2089671-93-0

MF:C₆H₁₂N₂O

MW:128.172281265259

MDL:MFCD30829445

CID:5095481

Update Time:2026-03-02

(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (s)-5-(aminomethyl)-1-methylpyrrolidin-2-one
- (5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one
- MDL： MFCD30829445
- Inchi： 1S/C6H12N2O/c1-8-5(4-7)2-3-6(8)9/h5H,2-4,7H2,1H3/t5-/m0/s1
- InChI Key： DKSAVRDCNKWFDA-YFKPBYRVSA-N
- SMILES： O=C1CC[C@@H](CN)N1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
XLogP3: -1.1
Topological Polar Surface Area: 46.3

(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one Pricemore >>

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abcr	AB542638-250 mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one, 95%; .	2089671-93-0	95%	250mg	€727.20	2023-06-14
eNovation Chemicals LLC	Y1235804-250mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	250mg	$755	2024-06-05
eNovation Chemicals LLC	Y1235804-1g	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	1g	$1785	2024-06-05
abcr	AB542638-100 mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one, 95%; .	2089671-93-0	95%	100mg	€392.80	2023-06-14
abcr	AB542638-100mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one, 95%; .	2089671-93-0	95%	100mg	€853.90	2025-04-20
abcr	AB542638-250mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one, 95%; .	2089671-93-0	95%	250mg	€1200.70	2025-04-20
eNovation Chemicals LLC	Y1235804-100mg	(S)-5-(Aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	100mg	$425	2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6488-100MG	(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	100MG	￥ 1,597.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6488-250MG	(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	250MG	￥ 2,554.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6488-500MG	(5S)-5-(aminomethyl)-1-methylpyrrolidin-2-one	2089671-93-0	95%	500MG	￥ 4,250.00	2023-04-06